Cas no 1784579-28-7 (tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate)

• Product Name: tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate
• CAS No: 1784579-28-7
• MF: C₁₃H₂₃FN₂O₂
• MW: 258.332327127457
• CID: 5103143
• Update Time: 2026-03-03

tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate

• Inchi： 1S/C13H23FN2O2/c1-12(2,3)18-11(17)16-8-10(14)4-5-13(16)6-7-15-9-13/h10,15H,4-9H2,1-3H3
• InChI Key： XIHZPDJIOJEEAO-UHFFFAOYSA-N
• SMILES： C1C2(CCC(F)CN2C(OC(C)(C)C)=O)CCN1

Additional information on tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate

tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1784579-28-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1784579-28-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural flexibility. The presence of a fluoro substituent at the 8-position and the tert-butyl ester group at the 6-carboxylate position adds to its chemical stability and bioavailability, making it an attractive candidate for drug development.

The spirocyclic structure of tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate is particularly noteworthy. Spirocycles are cyclic compounds in which two rings share only one atom, providing a rigid yet flexible framework that can enhance the binding affinity and selectivity of molecules to their target receptors. This structural rigidity can also improve the pharmacokinetic properties of the compound, such as solubility, permeability, and metabolic stability.

The fluorine substitution at the 8-position is a key feature of this compound. Fluorine is known for its ability to modulate the electronic properties of molecules, influencing their reactivity, stability, and biological activity. In the context of drug design, fluorine atoms can enhance the lipophilicity of a molecule, improve its metabolic stability, and alter its binding interactions with target proteins. These properties make fluorinated compounds valuable in the development of drugs with improved pharmacological profiles.

The tert-butyl ester group at the 6-carboxylate position further contributes to the chemical stability and bioavailability of tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate. Tert-butyl esters are known for their resistance to hydrolysis under physiological conditions, which can extend the half-life of the compound in vivo. Additionally, the tert-butyl group can influence the solubility and permeability of the molecule, making it more suitable for oral administration.

Recent research has highlighted several potential therapeutic applications for tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes and are targets for many approved drugs. Studies have shown that this compound can selectively modulate specific GPCRs, potentially leading to new treatments for conditions such as pain management, central nervous system disorders, and metabolic diseases.

In addition to its potential as a GPCR modulator, tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a key driver in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate have been extensively studied to optimize its therapeutic potential. In vitro assays have shown that it exhibits good solubility and permeability across cell membranes. In vivo studies in animal models have demonstrated favorable pharmacokinetic profiles, including high oral bioavailability and extended half-life. These properties make it an attractive candidate for further clinical development.

To further explore the therapeutic potential of tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various conditions where GPCR modulation or anti-inflammatory effects could be beneficial. Early results from these trials have been promising, with no significant adverse effects reported thus far.

In conclusion, tert-butyl 8-fluoro-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1784579-28-7) represents a promising compound in medicinal chemistry with a unique combination of structural features that enhance its biological activity and pharmacological properties. Its potential as a GPCR modulator and anti-inflammatory agent makes it an exciting candidate for further research and development in drug discovery.